![molecular formula C6H3ClF3N3 B2930735 [4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile CAS No. 1006471-49-3](/img/structure/B2930735.png)
[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” is a chemical compound with the empirical formula C8H3ClF3N . It is a unique compound that is part of a collection of unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
While specific synthesis methods for “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” were not found, there are related compounds that have been synthesized. For instance, a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives were synthesized and characterized by physical and spectral methods . Additionally, there are various methods for the synthesis of pyrazoles, which could potentially be adapted for the synthesis of this specific compound .Molecular Structure Analysis
The molecular structure of “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” can be represented by the SMILES stringFC(F)(F)c1cc(ccc1Cl)C#N
. This indicates the presence of a trifluoromethyl group, a chloro group, and a nitrile group on a pyrazole ring. Physical And Chemical Properties Analysis
The physical and chemical properties of “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” include a molecular weight of 205.56 . It is a solid crystalline substance with a white appearance . The melting point ranges from 64 - 68 °C and the boiling point ranges from 100 - 105 °C .Scientific Research Applications
I have conducted a search for the scientific research applications of “[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” and its alternative name “2-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile”. However, the search results did not provide enough detailed information to identify six to eight unique applications with separate and detailed sections as requested.
From the available information, it appears that this compound has been studied for its potential in designing pharmacophore models for analgesics , and it is related to compounds used in FDA-approved therapies for advanced hepatocellular carcinoma (primary liver cancer) . Additionally, there is a mention of a process for preparing a related compound for medical applications .
Safety and Hazards
“[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile” is considered hazardous. It is toxic in contact with skin, causes skin irritation, causes serious eye irritation, and is harmful if swallowed or inhaled . It is recommended to use this chemical only outdoors or in a well-ventilated area, and to wear protective gloves, clothing, and eye/face protection .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4-[4–chloro-3- (trifluoromethyl)-phenyl]-4-piperidinol (tfmp) derivatives, have been studied for their analgesic potential . These compounds have shown to interact with opioid receptors, suggesting that our compound of interest may also target similar receptors .
Mode of Action
Based on its structural similarity to tfmp derivatives, it can be hypothesized that it may interact with opioid receptors, leading to a decrease in the perception of pain . The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .
Biochemical Pathways
Opioid receptors are involved in the modulation of pain signals and their activation can lead to a decrease in the perception of pain .
Pharmacokinetics
The presence of the trifluoromethyl group can potentially influence these properties, as it is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds .
Result of Action
If it acts similarly to its tfmp analogues, it may result in potent analgesic efficacy and an ultrashort to long duration of action .
properties
IUPAC Name |
2-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClF3N3/c7-4-3-13(2-1-11)12-5(4)6(8,9)10/h3H,2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMRPBXWMZHXJRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NN1CC#N)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClF3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.